3-(Methylthio)-1-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)propan-1-amine

• IUPAC Name: 3-methylsulfanyl-1-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)propan-1-amine
• InChI: InChI=1S/C11H14N4OS/c1-17-6-4-9(12)11-14-10(15-16-11)8-3-2-5-13-7-8/h2-3,5,7,9H,4,6,12H2,1H3
• InChI Key: NLVNERJYCXAFLY-UHFFFAOYSA-N
• Canonical SMILES: CSCCC(C1=NC(=NO1)C2=CN=CC=C2)N
• Molecular Formula: C11H14N4OS
• Molecular Weight: 250.32 g/mol

Description

3-(Methylthio)-1-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)propan-1-amine, also known as MTPA, is a compound that has been studied in recent years for its potential applications in various areas of scientific research. It is a small molecule that has been found to have interesting biological properties, including the ability to interact with proteins and other molecules in the body. This has led to its use in laboratory experiments for a range of purposes, from studying the effects of drug treatments to understanding the mechanisms of disease. In

Scientific Research Applications

Anticancer Evaluation

A study by Abdo and Kamel (2015) synthesized and evaluated a series of 1,3,4-oxadiazoles, thiadiazoles, triazoles, and Mannich bases for in vitro anticancer activity against six human cancer cell lines. The Mannich bases, in particular, showed potent cytotoxicity against most cell lines tested, with one derivative demonstrating more potent activity against gastric cancer cells than the standard treatment (Abdo & Kamel, 2015).

Chemical Synthesis and Properties

Kang et al. (2015) explored the redox-annulations of cyclic amines with α,β-unsaturated carbonyl compounds. This study highlighted the synthetic utility of cyclic amines in constructing heterocyclic compounds, potentially including oxadiazole derivatives (Kang, Richers, Sawicki, & Seidel, 2015).

Turkyilmaz, Kaçan, and Baran (2013) reported on the structure, spectroscopic, thermal properties, and catalytic activity of iron(III)-Schiff base complexes, providing insights into the chemical behavior and application potential of related compounds in catalysis (Turkyilmaz, Kaçan, & Baran, 2013).

Biological Activity

Shukla and Srivastav (2015) discussed the biological activities associated with oxadiazole compounds. This research highlights the versatility of oxadiazole derivatives, including potential antimicrobial and anticancer properties, which could extend to compounds with a similar structure (Shukla & Srivastav, 2015).